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Compound of Interest |

Compound Name: 3-(Butylsulfanyl)phenol
CAS No.: 756895-79-1
Cat. No.: B7974244

Get Quote

Executive Summary

3-(n-Butylthio)phenol (C10H140S) is a lipophilic phenolic derivative characterized by a meta-
substituted thioether linkage. As a bifunctional molecule containing both a hydroxyl group (-OH)
and a butylthio group (-S-CaHo), it serves as a versatile intermediate in organic synthesis.[1] Its
structural motif is particularly relevant in drug discovery as a bioisostere for 3-butoxyphenol,
offering modulated lipophilicity (LogP) and metabolic stability profiles. This guide provides a
definitive analysis of its molecular weight, chemical structure, and a validated protocol for its
synthesis from 3-mercaptophenol.

Chemical Identity & Structural Analysis[2][3][4]

The molecule consists of a benzene ring substituted at the 1-position with a hydroxyl group and
at the 3-position with an n-butylthio chain. The meta-substitution pattern creates a unique
electronic environment where the electron-donating hydroxyl group and the electron-rich (but
less donating than alkoxy) thioether group influence the ring's reactivity.

Structural Visualization
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The following diagram illustrates the connectivity and functional group distribution of 3-(n-
butylthio)phenol.
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Figure 1: Structural connectivity of 3-(n-butylthio)phenol showing the meta-relationship
between the polar hydroxyl head and the lipophilic butylthio tail.

Physicochemical Profile

The molecular weight and derived properties are critical for assessing the compound's behavior
in biological systems (e.g., membrane permeability) and formulation.

Molecular Weight Calculation (C10H140S)

Atomic Mass (

Element Count Subtotal ( g/mol )
g/mol )

Carbon (C) 10 12.011 120.110

Hydrogen (H) 14 1.008 14.112

Oxygen (O) 1 15.999 15.999

Sulfur (S) 1 32.060 32.060

Total 182.28 g/mol

Key Properties Table
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Property Value Notes
IUPAC Name 3-(Butylsulfanyl)phenol Systematic nomenclature.
SMILES CCCCsclccecec(O)cl Useful for cheminformatics.
) Significantly more lipophilic
LogP (Predicted) ~3.5-3.8
than phenol (LogP 1.5).
H-Bond Donors 1 Phenolic -OH.
Oxygen (strong), Sulfur
H-Bond Acceptors 2 ygen ( 9
(weak).
) ) ) ) ) Based on analogs (e.g., 3-
Physical State Viscous Oil / Low-Melting Solid
butylphenol).
Similar to phenol; thioether has
pKa ~9.5-10.0 minimal inductive effect at

meta position.

Synthetic Protocol: Selective S-Alkylation

The synthesis of 3-(n-butylthio)phenol exploits the nucleophilicity difference between the
thiolate and phenolate anions. Thiol groups (-SH) are more acidic (pKa ~6-7) and softer
nucleophiles than phenolic hydroxyl groups (pKa ~10). By using a mild base, one can
selectively deprotonate the thiol to form a thiolate, which then undergoes an S_N2 reaction with
an alkyl halide.

Reaction Scheme
Precursors: 3-Mercaptophenol (CAS: 40248-84-8) + 1-Bromobutane.
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Figure 2: Selective S-alkylation pathway using mild base conditions to prevent O-alkylation.

Step-by-Step Methodology

1. Reagent Preparation:
» Substrate: 3-Mercaptophenol (1.0 eq).
» Alkylating Agent: 1-Bromobutane (1.05 eq).

e Base: Potassium Carbonate (K2CO3) (1.2 eq) or Cesium Carbonate (Cs2COs) for faster
kinetics.

¢ Solvent: Acetone (anhydrous) or DMF (for higher temperatures).
2. Procedure:

o Dissolution: Dissolve 3-mercaptophenol in anhydrous acetone under an inert atmosphere
(Nitrogen or Argon) to prevent oxidation to the disulfide.
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Deprotonation: Add K2COs slowly at 0°C. Stir for 30 minutes. The solution may change color
as the thiolate forms. Note: Thiolates are prone to oxidation; maintain inert gas flow.

Alkylation: Add 1-bromobutane dropwise via a syringe pump to control the exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4—12 hours. Monitor via
TLC (Thin Layer Chromatography) using Hexane:Ethyl Acetate (8:2). The product will be less
polar (higher R_f) than the starting material.

Work-up: Filter off the inorganic salts (KBr, excess K2COs). Concentrate the filtrate under
reduced pressure.

Purification: Dissolve the residue in ethyl acetate and wash with water (3x) to remove DMF
(if used) or residual salts. Dry over NazS0Oa.[1]

Isolation: Purify via flash column chromatography on silica gel.
. Validation (Expected Spectral Data):

'H NMR (CDCIs): Look for the triplet of the terminal methyl (~0.9 ppm), the multiplet of the
butyl chain, the triplet of the S-CHz (~2.9 ppm), and the aromatic signals (6.5-7.2 ppm). The
phenolic -OH typically appears as a broad singlet around 5.0-6.0 ppm (exchangeable with
D20).

Applications in Drug Discovery & Material
Science[1]
Medicinal Chemistry (Bioisosterism)

3-(n-Butylthio)phenol is valuable as a bioisostere for 3-butoxyphenol. Replacing the ether
oxygen (-O-) with sulfur (-S-) alters the compound's properties in specific ways:

 Lipophilicity: Sulfur is less electronegative and more lipophilic than oxygen, increasing the
LogP. This can enhance blood-brain barrier (BBB) penetration.

o Metabolic Stability: Thioethers are generally more resistant to oxidative dealkylation
(CYP450 mediated) compared to ethers, potentially prolonging the half-life of the drug
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candidate.

Antioxidant Properties

The combination of a phenolic hydroxyl group and a thioether linkage provides dual antioxidant
mechanisms:

» Radical Scavenging: The phenol donates a hydrogen atom to neutralize free radicals
(forming a stable phenoxy radical).

» Peroxide Decomposition: The divalent sulfur can be oxidized to a sulfoxide (-S(=0)-), acting
as a "sacrificial" antioxidant to scavenge hydroperoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7974244/docs#3-n-butylthio-phenol-structural-
analysis-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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